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Compound of Interest

Compound Name: 2,6-Dinitroanisole

Cat. No.: B1268829

Technical Guide: 2,6-Dinitroanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2,6-
Dinitroanisole. While in-depth experimental and biological data for this specific isomer are
limited in publicly available literature, this document summarizes the established foundational
information.

Core Compound Information

2,6-Dinitroanisole, also known as 2-methoxy-1,3-dinitrobenzene, is an organic compound with
the chemical formula C7HeN20s.[1] Its core structure consists of a methoxybenzene ring
substituted with two nitro groups at the second and sixth positions.

Physicochemical Data

The primary quantitative data for 2,6-Dinitroanisole are summarized in the table below. These
properties are derived from computational models and database entries.[1]
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Property Value Source

CAS Number 3535-67-9 PubChem[1]
Molecular Weight 198.13 g/mol PubChem[1]
Molecular Formula C7HeN20s PubChem[1]
IUPAC Name 2-methoxy-1,3-dinitrobenzene PubChem[1]
XLogP3 1.1 PubChem[1]
Monoisotopic Mass 198.02767130 Da PubChem[1]

Experimental Protocols & Biological Activity

Extensive searches for detailed experimental protocols, metabolic pathways, signaling
interactions, and comprehensive toxicology studies specifically for 2,6-Dinitroanisole did not
yield substantial results. The available literature predominantly focuses on its isomer, 2,4-
Dinitroanisole (DNAN), a compound of interest in munitions and environmental science.

One noted chemical reaction involving 2,6-Dinitroanisole is its use as a precursor in the
synthesis of 2,6-dinitroaniline through ammonolysis.[2] However, a detailed, standalone
experimental protocol for the synthesis of 2,6-Dinitroanisole itself is not readily available in the
reviewed sources.

Visualizations

Due to the absence of documented signaling pathways or complex experimental workflows for
2,6-Dinitroanisole, the following diagrams illustrate its chemical identity and a known chemical
transformation.
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Chemical ldentification of 2,6-Dinitroanisole

2,6-Dinitroanisole

(2-methoxy-1,3-dinitrobenzene)

Identifiers A Properties
CAS Number Molecular Formula Molecular Weight
3535-67-9 C7HsN20s 198.13 g/mol
J

Click to download full resolution via product page

Core Identifiers and Properties of 2,6-Dinitroanisole.

Known Chemical Reaction: Ammonolysis

G,G-Dinitroanisole) @

Ammonolysis

2,6-Dinitroaniline

Click to download full resolution via product page

Conversion of 2,6-Dinitroanisole to 2,6-Dinitroaniline.

Conclusion

This guide provides the fundamental chemical identifiers for 2,6-Dinitroanisole. It is important
for researchers to note the significant disparity in available data between this compound and its
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isomer, 2,4-Dinitroanisole. Future research is required to elucidate the biological activities,
metabolic fate, and potential therapeutic or toxicological profiles of 2,6-Dinitroanisole.
Professionals in drug development should be aware of this data gap when considering this
molecule or its derivatives in their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,6-Dinitroanisole | C7TH6N205 | CID 597719 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Organic Syntheses Procedure [orgsyn.org]

« To cite this document: BenchChem. [2,6-Dinitroanisole CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268829#2-6-dinitroanisole-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

